Cas no 1261748-71-3 (6-Hydroxyquinoline-8-carboxaldehyde)

6-Hydroxyquinoline-8-carboxaldehyde is a versatile heterocyclic compound featuring both hydroxyl and aldehyde functional groups on a quinoline scaffold. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of chelating ligands, fluorescent probes, and metal coordination complexes. The hydroxyl group at the 6-position and the aldehyde at the 8-position offer distinct reactivity, enabling selective modifications for applications in materials science and pharmaceutical research. This compound exhibits strong binding affinity for transition metals, making it useful in catalysis and sensor development. Its high purity and stability ensure reliable performance in demanding synthetic workflows.

6-Hydroxyquinoline-8-carboxaldehyde structure

1261748-71-3 structure

Product Name:6-Hydroxyquinoline-8-carboxaldehyde

CAS No:1261748-71-3

MF:C₁₀H₇NO₂

MW:173.168082475662

CID:4822432

Update Time:2025-05-20

6-Hydroxyquinoline-8-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-Hydroxyquinoline-8-carboxaldehyde
- Inchi： 1S/C10H7NO2/c12-6-8-5-9(13)4-7-2-1-3-11-10(7)8/h1-6,13H
- InChI Key： PYYCIURDPIPFIQ-UHFFFAOYSA-N
- SMILES： OC1C=C(C=O)C2C(=CC=CN=2)C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 195
XLogP3: 1.3
Topological Polar Surface Area: 50.2

6-Hydroxyquinoline-8-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189000652-250mg	6-Hydroxyquinoline-8-carboxaldehyde	1261748-71-3	98%	250mg	762.80 USD	2021-06-01
Alichem	A189000652-500mg	6-Hydroxyquinoline-8-carboxaldehyde	1261748-71-3	98%	500mg	1,066.68 USD	2021-06-01
Alichem	A189000652-1g	6-Hydroxyquinoline-8-carboxaldehyde	1261748-71-3	98%	1g	1,908.90 USD	2021-06-01

6-Hydroxyquinoline-8-carboxaldehyde Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Additional information on 6-Hydroxyquinoline-8-carboxaldehyde

6-Hydroxyquinoline-8-carboxaldehyde: A Comprehensive Overview

6-Hydroxyquinoline-8-carboxaldehyde, also known by its CAS number 1261748-71-3, is a versatile compound with significant potential in various fields of chemistry and materials science. This compound belongs to the family of quinoline derivatives, which have been extensively studied due to their unique electronic properties and structural diversity. The molecule consists of a quinoline ring system with a hydroxyl group at the 6-position and an aldehyde group at the 8-position, making it a valuable precursor for synthesizing more complex structures.

The synthesis of 6-Hydroxyquinoline-8-carboxaldehyde has been optimized through various methods, including oxidative coupling reactions and aldehyde functionalization techniques. Recent advancements in catalytic systems have enabled the efficient production of this compound with high purity and yield. Its structure makes it particularly useful in the construction of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and advanced materials.

In terms of applications, 6-Hydroxyquinoline-8-carboxaldehyde has shown promise in the development of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their potential in gas storage, catalysis, and sensing technologies. The aldehyde group provides a reactive site for metal coordination, while the hydroxyl group enhances the compound's solubility and stability in various solvents.

Recent studies have also highlighted the role of 6-Hydroxyquinoline-8-carboxaldehyde in biochemistry. Researchers have explored its ability to interact with DNA and proteins, suggesting potential applications in drug delivery systems and diagnostic tools. The compound's unique electronic properties make it a candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

The environmental impact of synthesizing and using 6-Hydroxyquinoline-8-carboxaldehyde has also been a topic of interest. Scientists are working on developing greener synthesis routes that minimize waste and reduce energy consumption. These efforts align with the growing demand for sustainable practices in the chemical industry.

In conclusion, 6-Hydroxyquinoline-8-carboxaldehyde, CAS No. 1261748-71-3, is a multifaceted compound with applications spanning from materials science to biochemistry. Its structural versatility and reactivity make it a valuable tool for researchers across various disciplines. As new studies emerge, this compound is expected to play an even more significant role in advancing technological innovations.